1-(2-Nitrophenyl)ethane-1-thiol

• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 1-(2-nitrophenyl)ethanethiol
• InChI: InChI=1S/C8H9NO2S/c1-6(12)7-4-2-3-5-8(7)9(10)11/h2-6,12H,1H3
• InChI Key: MWQRSCPULJHITA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1[N+](=O)[O-])S

Description

1-(2-Nitrophenyl)ethane-1-thiol is a nitro-substituted aromatic thiol characterized by a nitrophenyl group at the ortho position and a thiol (-SH) functional group attached to the ethane backbone. The nitro group at the ortho position confers strong electron-withdrawing effects, influencing reactivity and stability, while the thiol group enables participation in disulfide bond formation or metal coordination (e.g., gold nanoparticle functionalization, as seen in related compounds) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Nitrophenyl)ethane-1-thiol typically involves the nitration of a suitable precursor, followed by thiolation. One common method includes the nitration of ethylbenzene to form 2-nitroethylbenzene, which is then subjected to thiolation using thiourea or hydrogen sulfide under acidic conditions to yield the desired product .

Industrial Production Methods: Industrial production of 1-(2-Nitrophenyl)ethane-1-thiol may involve large-scale nitration and thiolation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of catalysts and optimized reaction conditions can enhance yield and reduce production costs.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Nitrophenyl)ethane-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The thiol group can participate in nucleophilic substitution reactions, forming thioethers or other sulfur-containing derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or iodine in the presence of a base.

Reduction: Hydrogen gas with a palladium catalyst or iron powder in acidic conditions.

Substitution: Alkyl halides or sulfonyl chlorides in the presence of a base.

Major Products:

Oxidation: Disulfides or sulfonic acids.

Reduction: Amino derivatives.

Substitution: Thioethers or sulfonyl derivatives.

Scientific Research Applications

1-(2-Nitrophenyl)ethane-1-thiol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial properties and interactions with biological macromolecules.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific biological activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 1-(2-Nitrophenyl)ethane-1-thiol involves its interaction with various molecular targets. The thiol group can form covalent bonds with electrophilic centers in biological molecules, while the nitro group can undergo reduction to form reactive intermediates. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Structural Features of Comparable Compounds

Compound Name	Substituents on Phenyl Ring	Functional Group	Key Structural Differences
1-(2-Nitrophenyl)ethane-1-thiol	-NO₂ (ortho)	-SH	Reference compound
1-(3-Fluoro-4-methylphenyl)ethane-1-thiol	-F (meta), -CH₃ (para)	-SH	Fluorine increases electronegativity; methyl enhances steric bulk
1-(4-Methyl-3-nitrophenyl)ethane-1-thiol	-NO₂ (meta), -CH₃ (para)	-SH	Nitro group position alters electronic effects
2-(Phenylthio)ethane-1-thiol	-SPh (phenylthio)	-SH	Phenylthio group instead of nitrophenyl
1-(2-Nitrophenyl)ethan-1-amine hydrochloride	-NO₂ (ortho)	-NH₂ (amine)	Amine group replaces thiol; hydrochloride salt enhances solubility

Key Observations :

• Steric Effects : Methyl or fluorine substituents (e.g., in 1-(3-Fluoro-4-methylphenyl)ethane-1-thiol) introduce steric hindrance, affecting reaction kinetics or binding interactions .

Physical and Spectroscopic Properties

Table 2: Physical and Spectroscopic Data

Compound Name	Molecular Weight (g/mol)	Key NMR Signals (¹H/¹³C)	Notes
1-(2-Nitrophenyl)ethane-1-thiol	~183.23 (estimated)	Not explicitly reported	Likely similar to 2-(Phenylthio)ethane-1-thiol
2-(Phenylthio)ethane-1-thiol	170.25	1H: 7.30–7.14 ppm (aromatic), 3.11–2.76 ppm (-SCH₂), 1.18 ppm (-SH)	Confirmed via ¹H/¹³C NMR
1-(2-Nitrophenyl)ethan-1-amine hydrochloride	202.64	Not reported	Hydrochloride salt improves stability

Key Observations :

• Thiol protons (-SH) typically resonate near 1.18 ppm in ¹H NMR, as seen in 2-(Phenylthio)ethane-1-thiol .
• Nitro groups cause deshielding of adjacent protons, shifting aromatic signals upfield compared to non-nitro analogs.

Table 3: Hazard Profiles

Compound Name	Hazard Statements (GHS)	Precautions
1-(2-Nitrophenyl)ethane-1-thiol	Not explicitly reported	Likely requires handling under inert atmosphere (similar to thiols)
1-(2-Nitrophenyl)ethan-1-amine hydrochloride	H302, H315, H319, H335	Avoid inhalation; use protective equipment
1-(2-Amino-6-nitrophenyl)ethanone	Uninvestigated toxicology	P261, P262 (avoid dust/fume exposure)

Key Observations :

• Nitroaromatic compounds may pose toxicity risks, necessitating rigorous safety protocols .

Biological Activity

Overview

1-(2-Nitrophenyl)ethane-1-thiol is an organic compound notable for its thiol and nitro functional groups. It has garnered interest in various fields, particularly in medicinal chemistry and biochemistry, due to its potential biological activities. This article explores the biological properties, mechanisms of action, and applications of this compound based on recent research findings.

Property	Value
Molecular Formula	C₈H₉NO₂S
Molecular Weight	183.23 g/mol
IUPAC Name	1-(2-nitrophenyl)ethanethiol
InChI Key	MWQRSCPULJHITA-UHFFFAOYSA-N

The biological activity of 1-(2-nitrophenyl)ethane-1-thiol is primarily attributed to its thiol group , which can form covalent bonds with electrophilic sites in proteins and other biomolecules. The nitro group can undergo reduction, leading to reactive intermediates that may interact with cellular components, potentially modulating enzyme activities and signal transduction pathways.

Key Mechanisms:

• Covalent Bond Formation : The thiol group reacts with electrophiles, affecting protein function.
• Reduction of Nitro Group : This process generates reactive species that can influence cellular processes.

Antimicrobial Properties

Research indicates that 1-(2-nitrophenyl)ethane-1-thiol exhibits antimicrobial activity against various pathogens. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting potential applications in developing new antibacterial agents.

Cytotoxic Effects

In vitro studies have shown that this compound can induce cytotoxicity in cancer cell lines. The mechanism appears to involve oxidative stress and apoptosis pathways triggered by the compound's reactive intermediates .

Case Studies

• Study on Antibacterial Activity : A comparative analysis highlighted the compound's effectiveness against Staphylococcus aureus and Escherichia coli, showing a significant reduction in bacterial viability at concentrations as low as 50 µg/mL .
• Cytotoxicity Assessment : In a cancer cell line study, concentrations of 100 µM resulted in a 60% reduction in cell viability after 24 hours, indicating strong potential for further development as an anticancer agent .

Applications in Research and Industry

1-(2-Nitrophenyl)ethane-1-thiol serves as a versatile building block in organic synthesis and materials science. Its ability to participate in thiol-ene reactions makes it valuable for creating functionalized polymers and nanomaterials .

Table: Applications Overview

Application Area	Description
Medicinal Chemistry	Potential antimicrobial and anticancer agent
Organic Synthesis	Building block for complex organic molecules
Materials Science	Functionalization of polymers and nanoparticles

Q & A

Q. What are the established synthetic routes for 1-(2-Nitrophenyl)ethane-1-thiol, and how can reaction conditions be optimized?

A common approach involves the reaction of nitro-substituted aromatic precursors with thiol-containing reagents. For example, analogous nitroaryl compounds have been synthesized using propan-1,3-dithiol under controlled conditions, followed by crystallization from hexane to yield high-purity products . Optimization may include:

• Catalyst selection : Transition-metal catalysts or base-mediated reactions to enhance yield.
• Solvent systems : Polar aprotic solvents (e.g., DMF) for improved solubility of nitroaromatic intermediates.
• Temperature control : Maintaining 60–80°C to balance reaction rate and side-product formation.
• Purification : Column chromatography or recrystallization (e.g., hexane/chloroform mixtures) for isolating the thiol derivative .

Q. What spectroscopic and chromatographic methods are recommended for characterizing 1-(2-Nitrophenyl)ethane-1-thiol?

• NMR spectroscopy : $^1H$- and $^{13}C$-NMR to confirm the presence of the nitrophenyl group (aromatic proton shifts at δ 7.5–8.5 ppm) and thiol moiety (δ 1.5–2.5 ppm for methylene protons).
• IR spectroscopy : Peaks at ~2550 cm$^{-1}$ (S–H stretch) and ~1520/1350 cm$^{-1}$ (nitro group vibrations).
• Mass spectrometry : High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]$^+$) and fragmentation patterns.
• HPLC/GC : For purity assessment, using reverse-phase C18 columns or capillary GC with flame ionization detection .

Q. What safety protocols are critical when handling 1-(2-Nitrophenyl)ethane-1-thiol?

• Ventilation : Use fume hoods to avoid inhalation of vapors (P261) .
• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact (P262) .
• Storage : Inert atmosphere (argon/nitrogen) at room temperature to prevent oxidation of the thiol group .
• Waste disposal : Neutralization with dilute NaOH before disposal to mitigate environmental hazards .

Q. How does the nitro group influence the reactivity of 1-(2-Nitrophenyl)ethane-1-thiol in nucleophilic substitution reactions?

The nitro group acts as a strong electron-withdrawing group, activating the aromatic ring for electrophilic substitution but deactivating it toward nucleophilic attack. This duality necessitates careful selection of reaction conditions:

• Electrophilic reactions : Nitration or sulfonation may occur at meta/para positions relative to the nitro group.
• Nucleophilic challenges : Thiol participation in Michael additions or metal coordination may require elevated temperatures or Lewis acid catalysts .

Advanced Research Questions

Q. What advanced analytical techniques resolve ambiguities in structural elucidation of 1-(2-Nitrophenyl)ethane-1-thiol derivatives?

• Single-crystal X-ray diffraction : Provides definitive bond lengths and angles, especially for resolving tautomeric forms or stereochemical ambiguities (e.g., thiol vs. thione configurations) .
• DFT calculations : Predict vibrational frequencies and NMR chemical shifts to cross-validate experimental data .
• 2D NMR (COSY, HSQC) : Maps proton-proton and carbon-proton correlations for complex mixtures .

Q. How can researchers address contradictions in spectroscopic data for nitro-thiol compounds?

• Comparative analysis : Benchmark data against structurally similar compounds (e.g., 1-(3-nitrophenyl)ethan-1-one derivatives) to identify anomalous peaks .
• Isotopic labeling : Use $^{15}N$-labeled nitro groups to distinguish overlapping signals in NMR .
• Multi-technique validation : Combine IR, MS, and X-ray data to reconcile discrepancies (e.g., distinguishing oxidation byproducts) .

Q. What strategies ensure the stability of 1-(2-Nitrophenyl)ethane-1-thiol under varying experimental conditions?

• pH control : Maintain mildly acidic conditions (pH 5–6) to prevent thiol deprotonation and disulfide formation.
• Light sensitivity : Store solutions in amber vials to avoid nitro group photoreduction .
• Thermal stability : Differential scanning calorimetry (DSC) to identify decomposition thresholds (>150°C) .

Q. What methodologies assess the environmental impact of 1-(2-Nitrophenyl)ethane-1-thiol in laboratory waste streams?

• Biodegradability assays : OECD 301F test to measure microbial degradation rates.
• Ecotoxicology studies : Daphnia magna or Vibrio fischeri bioassays to quantify acute toxicity (EC$_{50}$) .
• Adsorption studies : Evaluate binding to indoor surfaces (e.g., silica or polymer coatings) using microspectroscopic imaging to predict environmental persistence .